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Compound of Interest

Compound Name: Fivel

Cat. No.: B1672736

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of FiVel, a novel and selective vimentin (VIM) ligand utilized in cancer research.
Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory
environment.

Personal Protective Equipment (PPE)

When handling FiVel, a comprehensive approach to personal protection is necessary. The
following table summarizes the required PPE, categorized by the type of protection.

Protection Type Required PPE Specifications
) ] Must be worn at all times to
Eye Protection Chemical Safety Goggles
prevent eye contact.
) Chemical-resistant rubber Inspect gloves for integrity

Hand Protection

gloves before each use.

_ _ NIOSH/MSHA-approved Required to prevent inhalation

Respiratory Protection _

respirator of the substance.
Body Protection Protective clothing To prevent skin contact.

Operational Plan: Handling and Storage
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Proper handling and storage protocols are crucial to maintain the integrity of FiVel and the
safety of laboratory personnel.

Handling:

» Avoid inhalation of FiVel.

e Prevent contact with eyes, skin, and clothing.

e FiVel may be an irritant; handle with caution.[1]
Storage:

» Store both solid FiVel and its solutions at -20°C.[1]

Emergency Procedures: First Aid and Accidental
Release

In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures

Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.

Immediately flush the affected area with copious
Skin Contact amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Check for and remove any contact lenses. Flush

eyes with copious amounts of water, ensuring to
Eye Contact ) o

separate the eyelids with fingers for adequate

flushing. Seek medical attention.[1]

) Wash out the mouth with a copious amount of
Ingestion _ . _ .
water. Seek immediate medical attention.[1]
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Accidental Release Measures

In case of a spill, follow these steps to mitigate the hazard:

Cordon off the spill area.

Wear a self-contained breathing apparatus, protective clothing, and heavy rubber gloves.

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite, universal
binders).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of all contaminated materials according to the disposal plan.[1]

Disposal Plan

Proper disposal of FiVel and any contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of as unused product.[1]
o Contaminated Packaging: Dispose of in the same manner as the unused product.[1]

It is imperative to adhere to all local, state, and federal regulations regarding hazardous waste
disposal.

Experimental Workflow: Handling FiVel in a
Laboratory Setting

The following diagram illustrates the standard workflow for handling FiVel, from reception to
disposal, emphasizing key safety checkpoints.
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FiVel Handling Workflow
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Signaling Pathway: Mechanism of Action of FiVel

FiVel is a vimentin (VIM) inhibitor. The diagram below illustrates its mechanism of action,
leading to mitotic disruption in mesenchymal cancers.

Fivel Binds to Vimentin (VIM) Induces VIM Dlsassembly_& Leads to Mitotic Disruption
Hyperphosphorylation

Click to download full resolution via product page

FiVel Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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